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Compound of Interest

Compound Name: 1-(Hydroxymethyl)indole-2,3-dione

Cat. No.: B1345132

An In-depth Technical Guide to 1-(Hydroxymethyl)indole-2,3-dione
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-(Hydroxymethyl)indole-2,3-
dione, also known as N-Hydroxymethylisatin. This document details its chemical properties,
synthesis, and potential biological significance based on the broader class of isatin derivatives
to which it belongs.

Chemical Identity and Properties

1-(Hydroxymethyl)indole-2,3-dione is a derivative of isatin, a well-studied heterocyclic
compound. Its core structure is the indole-2,3-dione moiety with a hydroxymethyl group
attached to the nitrogen at position 1.

Property Value

CAS Number 50899-59-7[1][2]
Molecular Formula C9oH7NOs
Molecular Weight 177.16 g/mol [3][4]

N-Hydroxymethylisatin, 1-(Hydroxymethyl)-1H-
Synonyms indole-2,3-dione, 1-Hydroxymethylindoline-2,3-
dione
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Synthesis Protocol

A common method for the synthesis of 1-(Hydroxymethyl)indole-2,3-dione involves the
reaction of isatin with formaldehyde.

Experimental Protocol: Synthesis of 1-(Hydroxymethyl)indole-2,3-dione[5]
» Materials:

o [satin (25 g, 0.17 mol)

o 30% Formalin (30 ml, 0.3 mol)

o Dioxane (10 ml)

o Water (20 ml)

e Procedure:

o

A mixture of dioxane and water is prepared.

Isatin and 30% formalin are added to the dioxane-water mixture.

o

The reaction mixture is heated at 100°C for 5 hours.

[¢]

[¢]

After heating, the reaction mixture is cooled.

o

The formed crystals of N-hydroxymethylisatin are filtered off.

o

The resulting product has a reported melting point of 138°C (with decompaosition).

e Yield: Approximately 93% (28 g).
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Caption: Synthesis workflow for 1-(Hydroxymethyl)indole-2,3-dione.

Potential Biological Activity and Signaling Pathways

While specific biological data for 1-(Hydroxymethyl)indole-2,3-dione is limited, the broader
class of isatin (1H-indole-2,3-dione) derivatives exhibits a wide range of pharmacological
activities. These include anticancer, antiviral, anti-inflammatory, and antimicrobial properties.
Isatin and its analogs are known to interact with various biological targets, including but not
limited to, kinases, caspases, and tubulin.

The diverse biological effects of isatin derivatives suggest that 1-(Hydroxymethyl)indole-2,3-
dione may also possess significant bioactivity. For instance, many isatin-based compounds are
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known to be inhibitors of various protein kinases, which are key regulators of cellular signaling

pathways. Inhibition of these pathways can be a therapeutic strategy for diseases such as

cancer.

Below is a generalized representation of a signaling pathway that could be modulated by an

isatin derivative acting as a kinase inhibitor.
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Caption: Potential mechanism of action via kinase inhibition.
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This guide serves as a foundational resource for researchers interested in 1-
(Hydroxymethyl)indole-2,3-dione. Further investigation is warranted to fully elucidate the
specific biological activities and mechanisms of action of this compound. The provided
synthesis protocol offers a starting point for producing the compound for such studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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